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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of
Bis(2-butoxyethyl) Phthalate-d4, a deuterated internal standard crucial for accurate
guantification in various analytical applications. This document details the synthetic pathway,
experimental protocols, and analytical characterization of the final product.

Introduction

Bis(2-butoxyethyl) Phthalate-d4 is the deuterium-labeled analogue of Bis(2-butoxyethyl)
Phthalate, a widely used plasticizer. The incorporation of four deuterium atoms on the aromatic
ring makes it an ideal internal standard for mass spectrometry-based quantitative analysis, as it
is chemically identical to the non-labeled analyte but has a distinct mass-to-charge ratio. Its
primary application is in environmental monitoring and toxicology studies to accurately measure
the presence and concentration of the parent compound in various matrices.

Chemical Structure and Properties:
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Property Value

IUPAC Name bis(2-butoxyethyl) 3,4,5,6-tetradeuteriobenzene-
1,2-dicarboxylate[1][2]

Chemical Formula C20H26D406[3]

Molecular Weight 370.47 g/mol [3]

CAS Number 1398065-96-7[2][3]

Appearance Colorless to pale yellow oil

Isotopic Purity Typically =298 atom % D

Chemical Purity Typically 297%

Synthesis Pathway

The synthesis of Bis(2-butoxyethyl) Phthalate-d4 is achieved through the esterification of a
deuterated phthalic acid precursor with 2-butoxyethanol. The most common and industrially
scalable approach utilizes phthalic anhydride-d4 as the starting material.

The overall reaction is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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